Cas no 1322574-19-5 ((2Z)-6-methoxy-2-(2-methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-6-methoxy-2-(2-methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 1322574-19-5
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 6578224
• PubChem ID: 1761210
• Update Time: 2025-10-28

(2Z)-6-methoxy-2-(2-methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-methoxy-2-(2-methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one
• (2Z)-6-methoxy-2-[(2-methoxyphenyl)methylidene]-1-benzofuran-3-one
• 3(2H)-Benzofuranone, 6-methoxy-2-[(2-methoxyphenyl)methylene]-, (2Z)-
• 1322574-19-5
• CHEMBL1807494
• AKOS002234733
• NSC-817477
• F1860-0218
• NSC817477
• (Z)-6-methoxy-2-(2-methoxybenzylidene)benzofuran-3(2H)-one
• (2Z)-6-methoxy-2-[(2-methoxyphenyl)methylidene]-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C17H14O4/c1-19-12-7-8-13-15(10-12)21-16(17(13)18)9-11-5-3-4-6-14(11)20-2/h3-10H,1-2H3/b16-9-
• InChI Key： MLUQKOPOEBGRIB-SXGWCWSVSA-N
• SMILES： O1C2=CC(OC)=CC=C2C(=O)/C/1=C/C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 282.08920892g/mol
• Monoisotopic Mass: 282.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 470.0±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-6-methoxy-2-(2-methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one

Chemical Compound CAS No. 1322574-19-5: (2Z)-6-Methoxy-2-(2-Methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one

The compound with CAS No. 1322574-19-5, known as (2Z)-6-methoxy-2-(2-methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one, is a highly specialized organic molecule belonging to the class of benzofuran derivatives. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmacology, material science, and organic synthesis.

Benzofuran derivatives have been extensively studied for their diverse biological activities and structural versatility. The methylidene group in this compound plays a crucial role in its electronic properties and reactivity, making it a promising candidate for further exploration in drug design and development. Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of inflammation and oxidative stress.

The synthesis of (2Z)-6-methoxy-2-(2-methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one involves a multi-step process that incorporates advanced organic chemistry techniques. Researchers have employed cross-coupling reactions and stereoselective synthesis methods to achieve high yields and optimal stereochemical control. These advancements have significantly improved the scalability of the synthesis process, making it more feasible for large-scale production.

In terms of pharmacological activity, this compound has shown remarkable anti-inflammatory properties in preclinical studies. Its ability to inhibit key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX) enzymes suggests its potential as a novel therapeutic agent for conditions like arthritis and inflammatory bowel disease. Furthermore, recent findings indicate that this compound may also exhibit antitumor activity, particularly in targeting cancer cells through the modulation of apoptosis-inducing pathways.

The structural uniqueness of (2Z)-6-methoxy-2-(2-methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one also makes it an attractive candidate for applications in material science. Its conjugated system allows for strong absorption in the visible spectrum, making it suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are actively exploring its potential as a light-harvesting material due to its high molar absorptivity and photostability.

From an environmental standpoint, the biodegradability and eco-friendliness of this compound are critical considerations for its large-scale application. Recent studies have demonstrated that under controlled conditions, this compound exhibits moderate biodegradation rates, suggesting that it could be an environmentally sustainable option for various industrial applications.

In conclusion, (2Z)-6-methoxy-2-(2-methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one represents a fascinating example of how advanced organic synthesis techniques can lead to molecules with multifaceted applications. Its unique chemical structure, coupled with its promising biological and physical properties, positions it as a key player in future research and development across multiple disciplines.